![molecular formula C16H22ClN3O B5756136 N-2-adamantyl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide](/img/structure/B5756136.png)
N-2-adamantyl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide
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Overview
Description
N-2-adamantyl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide, also known as ACPD, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of adamantane derivatives and has been found to possess several interesting properties that make it a promising candidate for various research applications.
Mechanism of Action
N-2-adamantyl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide acts as an agonist for the metabotropic glutamate receptor, which is a G protein-coupled receptor that is involved in several important physiological processes. When this compound binds to this receptor, it activates a signaling cascade that ultimately leads to the modulation of synaptic plasticity and other physiological processes.
Biochemical and Physiological Effects:
This compound has been found to modulate several important physiological processes, including synaptic plasticity, learning, and memory. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-2-adamantyl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide is its selectivity for the metabotropic glutamate receptor, which makes it a useful tool for studying the physiological processes that are modulated by this receptor. However, one of the limitations of this compound is its relatively low potency, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research involving N-2-adamantyl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide. One possible direction is to explore its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another possible direction is to investigate its potential as a tool for studying the physiological processes that are modulated by the metabotropic glutamate receptor. Finally, further research could be conducted to improve the potency and selectivity of this compound, which could make it a more useful tool for scientific research.
Synthesis Methods
The synthesis of N-2-adamantyl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide involves the reaction of 2-adamantanone with hydrazine hydrate, followed by the addition of chloroacetyl chloride and 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide. The resulting product is then purified through recrystallization to obtain pure this compound.
Scientific Research Applications
N-2-adamantyl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide has been extensively studied for its potential applications in scientific research. One of the major applications of this compound is in the field of neuroscience, where it is used as a selective agonist for the metabotropic glutamate receptor. This compound has been found to modulate the activity of this receptor, which is involved in several important physiological processes, including synaptic plasticity and learning and memory.
properties
IUPAC Name |
N-(2-adamantyl)-4-chloro-1,5-dimethylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22ClN3O/c1-8-13(17)15(19-20(8)2)16(21)18-14-11-4-9-3-10(6-11)7-12(14)5-9/h9-12,14H,3-7H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCDCAWFRXZOHQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C(=O)NC2C3CC4CC(C3)CC2C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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